Cas no 1518742-17-0 (4,4,4-Trifluoro-3-methylbutanimidamide)

• Product Name: 4,4,4-Trifluoro-3-methylbutanimidamide
• CAS No: 1518742-17-0
• MF: C₅H₉F₃N₂
• MW: 154.133571386337
• CID: 5969623
• PubChem ID: 83682014
• Update Time: 2025-05-20

4,4,4-Trifluoro-3-methylbutanimidamide Chemical and Physical Properties

Names and Identifiers

• 1518742-17-0
• 4,4,4-trifluoro-3-methylbutanimidamide
• EN300-7052913
• SCHEMBL22838524
• 4,4,4-Trifluoro-3-methylbutanimidamide

• Inchi： 1S/C5H9F3N2/c1-3(2-4(9)10)5(6,7)8/h3H,2H2,1H3,(H3,9,10)
• InChI Key： VKNJGCFEWRMDNM-UHFFFAOYSA-N
• SMILES： FC(C(C)CC(=N)N)(F)F

Computed Properties

• Exact Mass: 154.07178278g/mol
• Monoisotopic Mass: 154.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 4,4,4-Trifluoro-3-methylbutanimidamide

4,4,4-Trifluoro-3-methylbutanimidamide (CAS No. 1518742-17-0): A Comprehensive Overview

4,4,4-Trifluoro-3-methylbutanimidamide, identified by the CAS registry number 1518742-17-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of imidamide, featuring a trifluoromethyl group at the 4-position and a methyl group at the 3-position of the butane chain. Its structure contributes to its distinctive chemical behavior and reactivity.

The synthesis of 4,4,4-Trifluoro-3-methylbutanimidamide involves a multi-step process that typically begins with the preparation of the corresponding amide or nitrile intermediate. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis, such as coupling reactions or deprotonation processes. These innovations have not only improved yield but also reduced the environmental footprint of the manufacturing process.

One of the most notable aspects of 1518742-17-0 is its thermal stability and chemical inertness under standard conditions. This makes it an ideal candidate for applications in high-performance materials and advanced coatings. Recent studies have demonstrated its potential as a flame retardant additive in polymer composites. When incorporated into polymeric materials, it significantly enhances their resistance to ignition and reduces smoke emission during combustion. This property is particularly valuable in industries such as aerospace and electronics, where fire safety is paramount.

In addition to its thermal stability, 4,4,4-Trifluoro-3-methylbutanimidamide exhibits excellent compatibility with a wide range of solvents and polymers. This characteristic has led to its exploration in drug delivery systems. Researchers have investigated its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. Preliminary results indicate that it could serve as a promising vehicle for delivering anticancer agents or other therapeutic compounds with poor aqueous solubility.

The electronic properties of CAS No. 1518742-17-0 also make it an attractive candidate for use in organic electronics. Its ability to act as an electron-deficient acceptor material has been leveraged in the development of new types of organic photovoltaic cells (OPVs). Recent breakthroughs in this area have demonstrated improved power conversion efficiencies when this compound is incorporated into OPV architectures. Its role in facilitating charge separation and transport processes has been extensively studied using advanced computational modeling techniques.

Beyond its technical applications, 4,4,4-Trifluoro-3-methylbutanimidamide has also found niche uses in analytical chemistry as a reference standard for chromatographic separations. Its distinct retention behavior on various chromatographic columns makes it an invaluable tool for calibrating instruments used in quality control and purity analysis.

In terms of environmental impact, studies have shown that CAS No. 1518742-17-0 exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term persistence and bioaccumulation potential in different ecosystems.

The increasing demand for high-performance materials and sustainable chemical solutions has positioned 4,4,4-Trifluoro-3-methylbutanimidamide (CAS No. 1518742-17-0) as a key player in modern chemistry research and industrial applications. As new discoveries continue to emerge regarding its properties and uses, this compound is poised to play an even more significant role in shaping future technologies across diverse sectors.